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Abstract
N-(2,4-dichlorophenyl)imidodicarbonimidic diamide, more commonly known as 1-(2,4-

dichlorophenyl)biguanide, belongs to the class of aryl biguanides, a group of compounds that

has garnered significant interest in medicinal chemistry. This technical guide provides a

comprehensive overview of the chemical properties, a detailed synthesis protocol, and

analytical characterization of its hydrochloride salt. Furthermore, it explores the potential

biological activities of this compound, drawing insights from the well-established

pharmacological profiles of structurally related biguanides. This document is intended to serve

as a foundational resource for researchers engaged in the discovery and development of novel

therapeutic agents.
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N-(2,4-dichlorophenyl)imidodicarbonimidic diamide is a synthetic compound characterized

by a dichlorinated phenyl ring linked to a biguanide moiety. For practical laboratory use, it is

typically prepared and handled as its hydrochloride salt to enhance stability and solubility.

Table 1: Physicochemical Properties of 1-(2,4-Dichlorophenyl)biguanide Hydrochloride

Property Value Source(s)

Systematic Name

N-(2,4-

dichlorophenyl)imidodicarboni

midic diamide hydrochloride

[1]

Common Name

1-(2,4-

Dichlorophenyl)biguanide

hydrochloride

[1]

CAS Number 101252-14-6 [1]

Molecular Formula C₈H₉Cl₂N₅•HCl [1]

Molecular Weight 282.56 g/mol [1][2]

Appearance
Expected to be a white to off-

white solid
General knowledge

Solubility

Expected to be soluble in

water and polar organic

solvents

General knowledge

Chemical Structure:

Caption: Chemical structure of 1-(2,4-Dichlorophenyl)biguanide Hydrochloride.

Synthesis and Purification
The synthesis of 1-arylbiguanide hydrochlorides is a well-established process, typically

involving the condensation of an appropriate anilinium salt with dicyandiamide.[3][4] The

following protocol is adapted from general methods for the preparation of this class of

compounds.
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Synthesis Workflow
Caption: General workflow for the synthesis of 1-(2,4-Dichlorophenyl)biguanide HCl.

Detailed Experimental Protocol
Materials:

2,4-Dichloroaniline

Concentrated Hydrochloric Acid (HCl)

Dicyandiamide

Deionized Water

Ethanol

Procedure:

Formation of 2,4-Dichloroanilinium Chloride: In a fume hood, dissolve 2,4-dichloroaniline in a

minimal amount of ethanol. Slowly add an equimolar amount of concentrated hydrochloric

acid dropwise while stirring. The anilinium salt may precipitate. The resulting mixture or

solution can be used directly in the next step.

Reaction with Dicyandiamide: To the solution/suspension of 2,4-dichloroanilinium chloride,

add an equimolar amount of dicyandiamide and deionized water to achieve a suitable

reaction concentration.

Reflux: Heat the reaction mixture to reflux with continuous stirring. The reaction progress can

be monitored by Thin Layer Chromatography (TLC).

Isolation: Upon completion of the reaction, allow the mixture to cool to room temperature,

and then cool further in an ice bath to facilitate the precipitation of the product. Collect the

solid product by vacuum filtration and wash with cold deionized water.

Purification: The crude product can be purified by recrystallization from a suitable solvent

system, such as ethanol/water, to yield the pure 1-(2,4-dichlorophenyl)biguanide
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hydrochloride.

Drying: Dry the purified product under vacuum to a constant weight.

Analytical Characterization
Comprehensive analytical characterization is crucial to confirm the identity and purity of the

synthesized compound. While specific experimental data for 1-(2,4-dichlorophenyl)biguanide

hydrochloride is not readily available in the public domain, the expected spectral characteristics

can be inferred from its structure and data from analogous compounds.

Table 2: Predicted Analytical Data

Technique Expected Observations

¹H NMR

Aromatic protons on the dichlorophenyl ring are

expected to show characteristic shifts and

coupling patterns. Protons of the biguanide

moiety will likely appear as broad signals due to

nitrogen quadrupolar effects and proton

exchange.

¹³C NMR

Signals corresponding to the carbon atoms of

the dichlorophenyl ring and the biguanide group

are expected.

FT-IR

Characteristic absorption bands for N-H

stretching, C=N stretching of the biguanide

moiety, and C-Cl and aromatic C-H and C=C

stretching of the phenyl ring are anticipated.

Mass Spectrometry

The mass spectrum should show a molecular

ion peak corresponding to the free base

(C₈H₉Cl₂N₅) and a characteristic isotopic pattern

due to the two chlorine atoms.
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The biguanide functional group is a key pharmacophore in several clinically important drugs,

suggesting that N-(2,4-dichlorophenyl)imidodicarbonimidic diamide may possess a range

of biological activities.

Antimalarial Activity
Several aryl biguanides, most notably Proguanil, are effective antimalarial agents.[5] They

typically act as prodrugs, being metabolized in vivo to a cyclic triazine metabolite that inhibits

the dihydrofolate reductase (DHFR) enzyme in the malaria parasite. This inhibition disrupts the

synthesis of nucleic acids, thereby preventing parasite replication. Given its structural similarity

to other antimalarial biguanides, 1-(2,4-dichlorophenyl)biguanide is a candidate for

investigation as a potential antimalarial agent.

Antimicrobial Activity
Biguanides are known for their broad-spectrum antimicrobial properties.[6][7] The cationic

nature of the biguanide moiety at physiological pH is thought to facilitate interaction with and

disruption of negatively charged bacterial cell membranes, leading to cell death. Therefore, N-
(2,4-dichlorophenyl)imidodicarbonimidic diamide warrants investigation for its potential

antibacterial and antifungal activities.

Other Potential Applications
Biguanide derivatives have been explored for a variety of other therapeutic applications,

including as anticancer and antidiabetic agents. The precise biological profile of 1-(2,4-

dichlorophenyl)biguanide would need to be determined through in vitro and in vivo screening.

Conclusion
N-(2,4-dichlorophenyl)imidodicarbonimidic diamide is a readily synthesizable compound

belonging to the pharmacologically significant class of aryl biguanides. This technical guide

provides a framework for its preparation, purification, and characterization, and highlights its

potential for further investigation as a therapeutic agent, particularly in the areas of infectious

diseases. The information presented herein is intended to facilitate future research and

development efforts centered on this and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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